Cas no 933743-95-4 (N1-(4-fluorophenyl)propane-1,3-diamine)

N1-(4-fluorophenyl)propane-1,3-diamine is a fluorinated aromatic diamine compound featuring a primary amine group and a secondary amine group separated by a three-carbon alkyl chain. The presence of the 4-fluorophenyl moiety enhances its reactivity in nucleophilic substitution and condensation reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional nature allows for selective derivatization, enabling the construction of heterocyclic frameworks or polymer precursors. The fluorine substituent contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics and in material science for high-performance polymer applications.
N1-(4-fluorophenyl)propane-1,3-diamine structure
933743-95-4 structure
Product Name:N1-(4-fluorophenyl)propane-1,3-diamine
CAS No:933743-95-4
MF:C9H13FN2
MW:168.211325407028
CID:5233080
PubChem ID:28766537
Update Time:2026-03-08

N1-(4-fluorophenyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N1-(4-fluorophenyl)-
    • N1-(4-fluorophenyl)propane-1,3-diamine
    • Inchi: 1S/C9H13FN2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,12H,1,6-7,11H2
    • InChI Key: QWOMWKRCVFRAGA-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1)CCN

Computed Properties

  • Exact Mass: 168.10627659g/mol
  • Monoisotopic Mass: 168.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38Ų

N1-(4-fluorophenyl)propane-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-151223-0.05g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
0.05g
$827.0 2023-05-26
Enamine
EN300-151223-0.1g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
0.1g
$867.0 2023-05-26
Enamine
EN300-151223-0.25g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
0.25g
$906.0 2023-05-26
Enamine
EN300-151223-0.5g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
0.5g
$946.0 2023-05-26
Enamine
EN300-151223-1.0g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
1g
$986.0 2023-05-26
Enamine
EN300-151223-2.5g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
2.5g
$1931.0 2023-05-26
Enamine
EN300-151223-5.0g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
5g
$2858.0 2023-05-26
Enamine
EN300-151223-10.0g
N1-(4-fluorophenyl)propane-1,3-diamine
933743-95-4
10g
$4236.0 2023-05-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00936143-1g
N-(3-Aminopropyl)-4-fluoroaniline
933743-95-4 95%
1g
¥4893.0 2024-04-17
Ambeed
A1044740-1g
N-(3-Aminopropyl)-4-fluoroaniline
933743-95-4 95%
1g
$713.0 2025-04-15

N1-(4-fluorophenyl)propane-1,3-diamine Related Literature

Additional information on N1-(4-fluorophenyl)propane-1,3-diamine

Comprehensive Overview of N1-(4-fluorophenyl)propane-1,3-diamine (CAS No. 933743-95-4): Properties, Applications, and Industry Insights

N1-(4-fluorophenyl)propane-1,3-diamine (CAS No. 933743-95-4) is a fluorinated organic compound with a unique molecular structure that combines an aromatic 4-fluorophenyl group with a propane-1,3-diamine backbone. This dual-functional architecture makes it a versatile intermediate in pharmaceutical synthesis, material science, and specialty chemical applications. The presence of both amine groups and a fluorine substituent enhances its reactivity, enabling selective modifications for targeted applications.

In recent years, the demand for fluorinated compounds like N1-(4-fluorophenyl)propane-1,3-diamine has surged due to their role in drug discovery. Researchers highlight its potential in designing kinase inhibitors and GPCR-targeted therapeutics, addressing trending topics such as precision medicine and cancer research. A 2023 study noted its utility in optimizing bioavailability and metabolic stability—key challenges in modern pharmacology.

The compound’s physicochemical properties further underscore its industrial relevance. With a moderate logP value and hydrogen-bonding capacity, it balances lipophilicity and solubility—a critical factor for drug formulation. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, aligning with industry standards for high-purity intermediates.

Beyond pharmaceuticals, N1-(4-fluorophenyl)propane-1,3-diamine finds niche applications in advanced material science. Its amine groups facilitate polymerization reactions, contributing to epoxy resins and polyurethane coatings with enhanced thermal stability. This aligns with the growing market for sustainable materials, as fluorinated polymers often exhibit superior durability and chemical resistance.

From an SEO perspective, users frequently search for terms like "fluorophenyl diamine synthesis", "CAS 933743-95-4 supplier", or "amine intermediates for drug development". These queries reflect the compound’s commercial and academic significance. Notably, forums discuss its scalable production via reductive amination or Buchwald-Hartwig coupling, methods optimized for low-waste chemistry.

Regulatory compliance remains a priority for manufacturers. While 933743-95-4 is not classified as hazardous, adherence to REACH and GMP guidelines ensures safe handling. Recent innovations in green chemistry have also explored catalytic routes to synthesize this compound, reducing reliance on heavy metals—a response to the eco-conscious trends dominating the chemical sector.

In conclusion, N1-(4-fluorophenyl)propane-1,3-diamine exemplifies the intersection of structural ingenuity and functional adaptability. Its dual role in life sciences and material engineering positions it as a critical asset for R&D teams navigating the demands of innovation-driven markets. Future studies may explore its electrochemical applications or bioconjugation potential, further expanding its industrial footprint.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.